Cas no 511540-51-5 (6-Methyl-5H-thiazolo[3,2-a]pyrimidine-5-one)

• Product Name: 6-Methyl-5H-thiazolo[3,2-a]pyrimidine-5-one
• CAS No: 511540-51-5
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• CID: 934866
• PubChem ID: 11367200
• Update Time: 2024-02-29

6-Methyl-5H-thiazolo[3,2-a]pyrimidine-5-one Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[3,2-a]pyrimidin-5-one,6-methyl-(9CI)
• 6-methyl-5H-thiazolo[3,2-a]pyrimidin-5-one
• 6-Methyl-5H-thiazolo[3,2-a]pyrimidine-5-one
• 6-Methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one

• Inchi： 1S/C7H6N2OS/c1-5-4-8-7-9(6(5)10)2-3-11-7/h2-4H,1H3
• InChI Key： YYTZKUOZMOHANN-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC=C(C)C2=O

Computed Properties

• Exact Mass: 166.02008399g/mol
• Monoisotopic Mass: 166.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones